2-Propenamide, N-(4-benzoylphenyl)-
Overview
Description
2-Propenamide, N-(4-benzoylphenyl)-, also known as N-(4-benzoylphenyl)acrylamide, is a chemical compound that belongs to the class of amides. It is widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 2-Propenamide, 2-Propenamide, N-(4-benzoylphenyl)-(4-benzoylphenyl)- is not well understood. However, it is believed to act as a Michael acceptor, reacting with thiol groups in proteins and enzymes. This reaction can cause changes in the activity and function of these proteins and enzymes, leading to various physiological effects.
Biochemical and Physiological Effects
2-Propenamide, 2-Propenamide, N-(4-benzoylphenyl)-(4-benzoylphenyl)- has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Propenamide, 2-Propenamide, N-(4-benzoylphenyl)-(4-benzoylphenyl)- in lab experiments is its versatility. It can be used as a building block in the synthesis of various organic compounds and as a ligand in the synthesis of metal complexes. It is also relatively easy to synthesize and purify.
One of the limitations of using 2-Propenamide, 2-Propenamide, N-(4-benzoylphenyl)-(4-benzoylphenyl)- in lab experiments is its potential toxicity. It has been shown to have cytotoxic effects on various cell lines, and caution should be taken when handling this compound.
Future Directions
There are several future directions for the use of 2-Propenamide, 2-Propenamide, N-(4-benzoylphenyl)-(4-benzoylphenyl)- in scientific research. One potential direction is the development of new pharmaceuticals and agrochemicals based on this compound. Another direction is the synthesis of new metal complexes for catalytic applications. Further research is also needed to better understand the mechanism of action and physiological effects of this compound.
Conclusion
In conclusion, 2-Propenamide, 2-Propenamide, N-(4-benzoylphenyl)-(4-benzoylphenyl)- is a versatile chemical compound that has potential applications in various fields. Its unique properties and potential for use in the synthesis of various organic compounds and metal complexes make it an important compound for scientific research. Further research is needed to better understand its mechanism of action and physiological effects and to explore its potential applications in new fields.
Scientific Research Applications
2-Propenamide, 2-Propenamide, N-(4-benzoylphenyl)-(4-benzoylphenyl)- has been widely used in scientific research due to its potential applications in various fields. It has been used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. It has also been used as a ligand in the synthesis of metal complexes for catalytic applications.
Properties
IUPAC Name |
N-(4-benzoylphenyl)prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO2/c1-2-15(18)17-14-10-8-13(9-11-14)16(19)12-6-4-3-5-7-12/h2-11H,1H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJMGRWMGCRBVGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=CC=C(C=C1)C(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50556567 |
Source
|
| Record name | N-(4-Benzoylphenyl)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50556567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
22421-62-1 |
Source
|
| Record name | N-(4-Benzoylphenyl)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50556567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(4-Benzoylphenyl)-2-propenamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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